Cas no 16220-22-7 (Methyl 5-chloroquinoline-8-carboxylate)

• Product Name: Methyl 5-chloroquinoline-8-carboxylate
• CAS No: 16220-22-7
• MF: C₁₁H₈ClNO₂
• MW: 221.639721870422
• CID: 1090754
• PubChem ID: 72183166
• Update Time: 2025-11-02

Methyl 5-chloroquinoline-8-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-chloroquinoline-8-carboxylate
• Methyl5-chloroquinoline-8-carboxylate
• 16220-22-7
• DTXSID70858656
• SB69734

• Inchi： 1S/C11H8ClNO2/c1-15-11(14)8-4-5-9(12)7-3-2-6-13-10(7)8/h2-6H,1H3
• InChI Key： UOABXDXNLKXCKC-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=O)OC)C2C1=CC=CN=2

Computed Properties

• Exact Mass: 221.0243562g/mol
• Monoisotopic Mass: 221.0243562g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 39.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Chloroquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Haloquinolines Chloroquinolines

Additional information on Methyl 5-chloroquinoline-8-carboxylate

Exploring Methyl 5-chloroquinoline-8-carboxylate (CAS No. 16220-22-7): Properties, Applications, and Innovations

Methyl 5-chloroquinoline-8-carboxylate (CAS No. 16220-22-7) is a specialized organic compound belonging to the quinoline family, a class of heterocyclic aromatic compounds widely studied for their diverse chemical and biological properties. The compound features a chlorine substitution at the 5-position and a methyl ester group at the 8-position, making it a valuable intermediate in pharmaceutical and agrochemical research. Its molecular formula, C₁₁H₈ClNO₂, and structural uniqueness have garnered attention in synthetic chemistry and material science.

In recent years, the demand for quinoline derivatives like Methyl 5-chloroquinoline-8-carboxylate has surged due to their role in developing antimicrobial agents, fluorescent probes, and catalysts. Researchers are particularly interested in its potential applications in drug discovery, where modified quinoline scaffolds are explored for targeted therapies. The compound's CAS No. 16220-22-7 is frequently searched in academic databases, reflecting its relevance in cutting-edge studies.

From a synthetic perspective, Methyl 5-chloroquinoline-8-carboxylate is often synthesized via Pd-catalyzed cross-coupling or multicomponent reactions, methods that align with the growing emphasis on green chemistry and atom economy. Its chloroquinoline core also makes it a candidate for photoactive materials, a hotspot in renewable energy research. Users searching for "quinoline-based photocatalysts" or "chloroquinoline synthesis" will find this compound highly relevant.

Beyond laboratories, CAS No. 16220-22-7 is discussed in patents related to organic electronics and biodegradable polymers, addressing global concerns about sustainable technology. Its methyl ester group offers versatility for further functionalization, a feature leveraged in high-throughput screening platforms. This adaptability answers frequent queries like "how to modify quinoline esters" or "applications of chloroquinoline carboxylates."

Quality control of Methyl 5-chloroquinoline-8-carboxylate relies on advanced analytical techniques such as HPLC and NMR spectroscopy, ensuring purity for sensitive applications. The compound's stability under varying pH conditions is another area of interest, particularly for formulators seeking "pH-stable quinoline derivatives." These attributes position it as a staple in fine chemical inventories.

In summary, Methyl 5-chloroquinoline-8-carboxylate (CAS No. 16220-22-7) bridges multiple scientific disciplines, from medicinal chemistry to material engineering. Its evolving applications and synthetic accessibility ensure its prominence in both industrial and academic settings, meeting the demands of innovators searching for "functionalized quinolines" and "specialty carboxylates."